3-[3-(2,6-dimethylphenoxy)-2-hydroxypropyl]-1,5,6-trimethyl-1H-benzimidazol-3-ium iodide

• IUPAC Name: 1-(2,6-dimethylphenoxy)-3-(3,5,6-trimethylbenzimidazol-3-ium-1-yl)propan-2-ol;iodide
• InChI: InChI=1S/C21H27N2O2.HI/c1-14-7-6-8-15(2)21(14)25-12-18(24)11-23-13-22(5)19-9-16(3)17(4)10-20(19)23;/h6-10,13,18,24H,11-12H2,1-5H3;1H/q+1;/p-1
• InChI Key: METBUZQYYSUEFU-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(CN2C=[N+](C3=C2C=C(C(=C3)C)C)C)O.[I-]
• Molecular Formula: C21H27IN2O2
• Molecular Weight: 466.4 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives involves various strategies aimed at introducing specific functional groups to achieve desired properties. A method for synthesizing benzimidazole derivatives includes the treatment of certain benzimidazolium iodides with bases, leading to products through a rearrangement process similar to the Wittig rearrangement (Miyashita et al., 1997). Another study focused on the synthesis and characterization of different benzimidazole derivatives, providing insights into their molecular geometry and electronic structure through various spectroscopic and theoretical analyses (Gürbüz et al., 2016).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives has been extensively studied, with research focusing on their crystalline structure and electronic properties. X-ray diffraction and various spectroscopic methods, along with Density Functional Theory (DFT) calculations, have been employed to understand the structural and electronic nuances of these compounds (Fu et al., 2012).

Chemical Reactions and Properties

Benzimidazole derivatives participate in a range of chemical reactions, showcasing their reactivity and potential as intermediates in organic synthesis. For instance, the formation of deoxybenzoins from certain benzimidazolium iodides via rearrangement and expulsion of azolium ylide illustrates the chemical versatility of these compounds (Miyashita et al., 1994). Moreover, the alkylation reactions of imidazole and benzimidazole derivatives highlight their reactivity and the potential for further functionalization (Zhilitskaya et al., 2015).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. Many benzimidazole derivatives have biological activity and are used as pharmaceuticals, but without specific information, it’s not possible to predict the mechanism of action of this compound.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. Benzimidazole derivatives have been widely studied for their medicinal properties, so this could be one potential area of interest.